Cas no 1311938-23-4 (4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide)

4-(3-Acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide is a specialized organic compound featuring a phenoxybutanamide scaffold with acetyl and cyanomethyl functional groups. Its molecular structure, combining an aromatic acetylphenoxy moiety with a polar N-(cyanomethyl)-N-methylbutanamide chain, suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The compound’s acetyl and nitrile groups offer reactivity for further derivatization, while the methyl substitution on the amide nitrogen may influence steric and electronic properties. This structure could be of interest in medicinal chemistry for probing biological activity or optimizing pharmacokinetic profiles. Its synthesis and purity are critical for reproducible applications in research and development.

4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide structure

1311938-23-4 structure

Product Name:4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide

CAS No:1311938-23-4

MF:C₁₅H₁₈N₂O₃

MW:274.315023899078

CID:6595900

PubChem ID:53565135

Update Time:2025-06-08

4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

- 4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide
- 1311938-23-4
- EN300-26679710
- Z1000008618
- AKOS032971382
- Inchi： 1S/C15H18N2O3/c1-12(18)13-5-3-6-14(11-13)20-10-4-7-15(19)17(2)9-8-16/h3,5-6,11H,4,7,9-10H2,1-2H3
- InChI Key： ZBGIKUJVNUXQFL-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C(C)=O)C=1)CCCC(N(C)CC#N)=O

Computed Properties

Exact Mass: 274.13174244g/mol
Monoisotopic Mass: 274.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 70.4Å²

4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26679710-0.05g	4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide	1311938-23-4	95.0%	0.05g	$212.0	2025-03-20

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Additional information on 4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide

Comprehensive Overview of 4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide (CAS No. 1311938-23-4)

4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide (CAS No. 1311938-23-4) is a specialized organic compound with a unique molecular structure that combines acetylphenoxy, cyanomethyl, and methylbutanamide functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both acetylphenoxy and cyanomethyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for N-methylbutanamide derivatives has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in how 4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide interacts with biological targets, such as enzymes and receptors. Its cyanomethyl moiety, for instance, is known to enhance binding affinity in certain pharmacological contexts. This aligns with the growing trend of precision medicine, where tailored molecular designs are crucial for effective treatments.

From an industrial perspective, CAS No. 1311938-23-4 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis involves multi-step organic reactions, including etherification and amidation, which are topics frequently searched by chemists in academic and industrial settings. The compound's stability under various conditions also makes it a candidate for sustainable chemistry applications, a hot topic in today's eco-conscious market.

Another area of interest is the compound's potential role in agrochemical innovation. With global food security challenges, researchers are exploring how 4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide could contribute to next-generation pesticides or plant growth regulators. Its structural features may offer advantages in terms of selectivity and environmental impact, addressing common concerns about traditional agrochemicals.

For those searching "synthesis of N-(cyanomethyl)-N-methylbutanamide derivatives" or "applications of acetylphenoxy compounds," this molecule serves as a prime example of how functional group combinations can yield diverse functionalities. Analytical techniques like NMR, HPLC, and mass spectrometry are typically employed to characterize CAS No. 1311938-23-4, ensuring purity and consistency for research purposes.

In summary, 4-(3-acetylphenoxy)-N-(cyanomethyl)-N-methylbutanamide represents a fascinating intersection of medicinal chemistry and material science. Its relevance to current trends like green chemistry, drug discovery, and sustainable agriculture ensures it remains a subject of active investigation. As research progresses, this compound may unlock new possibilities in both life sciences and industrial applications.